4-(4-Hydroxy-phenyl)-cyclohex-3-enone

• Molecular Formula: C12H12O2
• Molecular Weight: 188.22 g/mol
• IUPAC Name: 4-(4-hydroxyphenyl)cyclohex-3-en-1-one
• InChI: InChI=1S/C12H12O2/c13-11-5-1-9(2-6-11)10-3-7-12(14)8-4-10/h1-3,5-6,13H,4,7-8H2
• InChI Key: PRNCENABYSAGEY-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=CCC1=O)C2=CC=C(C=C2)O

Description

4-(4-Hydroxy-phenyl)-cyclohex-3-enone is a useful research compound. Its molecular formula is C12H12O2 and its molecular weight is 188.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

4-[4-(tert-Butyl-dimethyl-silanyloxy)-phenyl]-cyclohex-3-enone (2.0 g, 6.62 mmol) in THF was treated with TBAF (1N in THF, 10 mL, 9.93 mmol) at room temperature. After 10 min., the solvent was removed and the residue was partitioned between ethyl acetate and water. The organic layer was washed with brine, dried over anhydrous Na2SO4, filtered, and the filtrate concentrated in vacuo to give colorless oil, which was purified on a silica gel column by a CombiFlash® system using hexanes and ethyl acetate as eluent (from pure hexanes to pure ethyl acetate) to afford the title compound as a white solid.